Cas no 1183045-29-5 (Isopropyl 3-(aminomethyl)benzoate)
1183045-29-5 structure
Product Name:Isopropyl 3-(aminomethyl)benzoate
CAS No:1183045-29-5
MF:C11H15NO2
MW:193.242303133011
CID:4683784
Update Time:2023-08-14
Isopropyl 3-(aminomethyl)benzoate Chemical and Physical Properties
Names and Identifiers
-
- Isopropyl 3-(aminomethyl)benzoate
-
- Inchi： 1S/C11H15NO2/c1-8(2)14-11(13)10-5-3-4-9(6-10)7-12/h3-6,8H,7,12H2,1-2H3
- InChI Key： GJAYJIYDOLHAFC-UHFFFAOYSA-N
- SMILES： O(C(C1=CC=CC(CN)=C1)=O)C(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 192
- Topological Polar Surface Area: 52.3
Isopropyl 3-(aminomethyl)benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01JN3Y-500mg |
Isopropyl 3-(aminomethyl)benzoate HCl |
1183045-29-5 | 97% | 500mg |
$192.00 | 2023-12-26 | |
| 1PlusChem | 1P01JN3Y-1g |
Isopropyl 3-(aminomethyl)benzoate HCl |
1183045-29-5 | 97% | 1g |
$278.00 | 2023-12-26 | |
| 1PlusChem | 1P01JN3Y-5g |
Isopropyl 3-(aminomethyl)benzoate HCl |
1183045-29-5 | 97% | 5g |
$816.00 | 2023-12-26 | |
| Aaron | AR01JNCA-500mg |
ISOPROPYL 3-(AMINOMETHYL)BENZOATE HCL |
1183045-29-5 | 97% | 500mg |
$214.00 | 2025-02-11 | |
| Aaron | AR01JNCA-1g |
ISOPROPYL 3-(AMINOMETHYL)BENZOATE HCL |
1183045-29-5 | 97% | 1g |
$318.00 | 2025-02-11 | |
| Aaron | AR01JNCA-5g |
ISOPROPYL 3-(AMINOMETHYL)BENZOATE HCL |
1183045-29-5 | 97% | 5g |
$941.00 | 2025-02-11 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1502403-1g |
Isopropyl 3-(aminomethyl)benzoate |
1183045-29-5 | 95% | 1g |
￥3841.00 | 2024-08-09 |
Isopropyl 3-(aminomethyl)benzoate Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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